ethyl 4,5-dimethyl-2-(2-((2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)acetamido)thiophene-3-carboxylate

• IUPAC Name: ethyl 4,5-dimethyl-2-[[2-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-yl)sulfanyl]acetyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C21H23N3O3S3/c1-5-27-21(26)16-10(2)11(3)29-19(16)24-15(25)9-28-18-17-13-7-6-8-14(13)30-20(17)23-12(4)22-18/h5-9H2,1-4H3,(H,24,25)
• InChI Key: NFXDHCYUMAEJPQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)CSC2=NC(=NC3=C2C4=C(S3)CCC4)C
• Molecular Formula: C21H23N3O3S3
• Molecular Weight: 461.6 g/mol
• CAS No.: 727689-40-9

Description

Ethyl 4,5-dimethyl-2-(2-((2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)acetamido)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C21H23N3O3S3 and its molecular weight is 461.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• Microwave-assisted synthesis of thieno[2,3-d]pyrimidines : The reaction of 2-amino-4,5-dimethyl-thiophene-3-carboxamide with iso(and isothio)cyanates under microwave irradiation, using N,N-dimethyl acetamide as solvent, has been investigated for the synthesis of various thieno[2,3-d]pyrimidine derivatives. These reactions likely proceed through intermediates like 4,5-dimethyl-2-substitutedcarbamothioylaminothiophene-3-carboxamides, demonstrating a rapid and efficient method for synthesizing thieno[2,3-d]pyrimidine structures that could include the ethyl 4,5-dimethyl-2-(2-((2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)acetamido)thiophene-3-carboxylate compound or its analogs (Davoodnia, Rahimizadeh, Atapour-Mashhad, & Tavakoli-Hoseini, 2009).

• Novel thiophene and thienopyrimidine derivatives : Research on thiophene derivatives, including thienopyrimidines, has shown promising antiproliferative activity against cancer cell lines, suggesting potential applications of these compounds, possibly including the specific compound , in developing anticancer agents. The study highlights the broad utility of thiophene derivatives in medicinal chemistry (Ghorab, Al‐Dhfyan, Al-Dosari, El-Gazzar, & Alsaid, 2013).

• Antiproliferative Activity of Novel Derivatives : A series of newly synthesized thiophene derivatives, including thienopyrimidines, were prepared and tested for their antiproliferative activity. The results indicated significant activity against breast and colon cancer cell lines, showcasing the potential therapeutic applications of these compounds (Ghorab et al., 2013).